Cas no 1803601-77-5 (ethyl 2-[3-(aminomethyl)phenyl]-4-methyl-1,3-thiazole-5-carboxylate hydrochloride)

• Product Name: ethyl 2-[3-(aminomethyl)phenyl]-4-methyl-1,3-thiazole-5-carboxylate hydrochloride
• CAS No: 1803601-77-5
• MF: C₁₄H₁₇ClN₂O₂S
• MW: 312.814981222153
• CID: 4617495
• PubChem ID: 75525823
• Update Time: 2025-10-22

ethyl 2-[3-(aminomethyl)phenyl]-4-methyl-1,3-thiazole-5-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-(aminomethyl)phenyl)-4-methylthiazole-5-carboxylate hydrochloride
• ethyl 2-[3-(aminomethyl)phenyl]-4-methyl-1,3-thiazole-5-carboxylate hydrochloride
• 1803601-77-5
• G68374
• ethyl 2-[3-(aminomethyl)phenyl]-4-methyl-1,3-thiazole-5-carboxylate;hydrochloride
• EN300-174862
• ethyl2-[3-(aminomethyl)phenyl]-4-methyl-1,3-thiazole-5-carboxylatehydrochloride

• Inchi： 1S/C14H16N2O2S.ClH/c1-3-18-14(17)12-9(2)16-13(19-12)11-6-4-5-10(7-11)8-15;/h4-7H,3,8,15H2,1-2H3;1H
• InChI Key： TUIBBAQJOAZHKD-UHFFFAOYSA-N
• SMILES： Cl.S1C(C(=O)OCC)=C(C)N=C1C1=CC=CC(CN)=C1

Computed Properties

• Exact Mass: 312.0699267g/mol
• Monoisotopic Mass: 312.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4Ų

Additional information on ethyl 2-[3-(aminomethyl)phenyl]-4-methyl-1,3-thiazole-5-carboxylate hydrochloride

Research Brief on Ethyl 2-[3-(Aminomethyl)phenyl]-4-methyl-1,3-thiazole-5-carboxylate Hydrochloride (CAS: 1803601-77-5)

Ethyl 2-[3-(aminomethyl)phenyl]-4-methyl-1,3-thiazole-5-carboxylate hydrochloride (CAS: 1803601-77-5) is a chemically synthesized small molecule that has recently garnered attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its thiazole core and aminomethylphenyl substituent, has shown promising pharmacological properties, particularly in the context of targeting specific enzymes and receptors implicated in various diseases. Recent studies have explored its potential as a therapeutic agent, focusing on its biochemical interactions and mechanistic pathways.

The primary interest in this compound stems from its structural features, which make it a viable candidate for modulating key biological targets. The thiazole ring, a common pharmacophore in drug design, is known for its ability to enhance binding affinity and metabolic stability. The presence of the aminomethylphenyl group further contributes to its interaction with target proteins, potentially improving selectivity and efficacy. These attributes have led researchers to investigate its applications in areas such as oncology, neurology, and infectious diseases.

Recent research efforts have focused on elucidating the compound's mechanism of action. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in signal transduction pathways, such as kinases, which are often dysregulated in cancer. For instance, one study reported that ethyl 2-[3-(aminomethyl)phenyl]-4-methyl-1,3-thiazole-5-carboxylate hydrochloride exhibited significant inhibitory activity against a panel of cancer-related kinases, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

In addition to its kinase inhibitory properties, the compound has also been evaluated for its effects on neurotransmitter systems. Preliminary data indicate that it may interact with certain G-protein-coupled receptors (GPCRs) in the central nervous system, raising the possibility of its use in treating neurological disorders. However, further in vivo studies are needed to validate these observations and assess the compound's pharmacokinetic and safety profiles.

The synthesis and optimization of ethyl 2-[3-(aminomethyl)phenyl]-4-methyl-1,3-thiazole-5-carboxylate hydrochloride have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved potency and reduced off-target effects. Structure-activity relationship (SAR) studies have identified key modifications that enhance the compound's therapeutic index, paving the way for the development of next-generation analogs.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, toxicity, and drug resistance need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and advancing the compound toward commercialization.

In conclusion, ethyl 2-[3-(aminomethyl)phenyl]-4-methyl-1,3-thiazole-5-carboxylate hydrochloride represents a promising candidate in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on refining its pharmacological properties and exploring its potential in diverse therapeutic areas, ultimately contributing to the development of innovative treatments for unmet medical needs.